Cas no 69942-12-7 (N-BOC-DL-serine methyl ester)

• Product Name: N-BOC-DL-serine methyl ester
• CAS No: 69942-12-7
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• MDL: MFCD03756651
• CID: 859159
• Update Time: 2025-05-20

N-BOC-DL-serine methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate
• N-[(1,1-Dimethylethoxy)carbonyl]serine Methyl Ester
• (L)-2-TERT-BUTOXYCARBONYLAMINO-3-HYDROXY-PROPIONIC ACID METHYL ESTER((L)-N-BOC-SERIN-METHYLESTER)
• (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate
• METHYL 2-(TERT-BUTOXYCARBONYLAMINO)-3-HYDROXYPROPANOATE
• methyl 3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• Methyl N-(tert-butoxycarbonyl)serinate
• N-Boc-DL-serine methyl ester
• Serine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• 2-[(tert-Butoxycarbonyl)amino]-3-hydroxypropionic acid methyl ester
• N-tert-butoxycarbonyl-DL-serine methyl ester
• methyl 2-[(tert-butoxycarbonyl)amino]-3-hydroxypropanoate
• methyl 2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate
• NSC659314
• BOC-DL-Ser-OMe
• Boc-L-serinemethylester
• D-Serine,N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• SANNKFASHWONFD
• N-BOC-DL-serine methyl ester

• MDL： MFCD03756651
• Inchi： 1S/C9H17NO5/c1-9(2,3)15-8(13)10-6(5-11)7(12)14-4/h6,11H,5H2,1-4H3,(H,10,13)
• InChI Key： SANNKFASHWONFD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OC)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.11071
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• Topological Polar Surface Area: 84.9

Experimental Properties

• Density: 1.148
• Boiling Point: 354 ºC
• Flash Point: 168 ºC
• PSA: 84.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-BOC-DL-serine methyl ester

N-BOC-DL-serine methyl ester (CAS No. 69942-12-7): A Versatile Compound in Chemical and Pharmaceutical Research

N-BOC-DL-serine methyl ester (CAS No. 69942-12-7) is a versatile compound widely used in chemical and pharmaceutical research. This compound, also known as tert-Butyloxycarbonyl-DL-serine methyl ester, is a protected derivative of serine, an essential amino acid. The Boc (tert-butyloxycarbonyl) protecting group is commonly used in peptide synthesis to prevent premature reactions and ensure the desired sequence and structure of peptides.

The chemical structure of N-BOC-DL-serine methyl ester consists of a serine residue with a methyl ester group at the carboxyl terminus and a Boc protecting group at the amino terminus. This unique structure makes it an ideal intermediate for various synthetic pathways, particularly in the development of bioactive peptides and small molecules. The presence of the Boc group allows for controlled deprotection, enabling sequential addition of amino acids in peptide synthesis.

Recent advancements in chemical biology have highlighted the importance of N-BOC-DL-serine methyl ester in the study of protein-protein interactions and post-translational modifications. For instance, serine residues are often phosphorylated, which can significantly alter the function and activity of proteins. By using N-BOC-DL-serine methyl ester as a building block, researchers can synthesize peptides that mimic phosphorylated serine residues, providing valuable insights into signaling pathways and disease mechanisms.

In the field of drug discovery, N-BOC-DL-serine methyl ester has been utilized to develop novel therapeutic agents. One notable application is in the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body. The Boc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug at the target site. This approach enhances drug efficacy and reduces side effects, making it a promising strategy for treating various diseases.

Moreover, N-BOC-DL-serine methyl ester has found applications in combinatorial chemistry, where large libraries of compounds are synthesized and screened for biological activity. The ease of synthesis and functional versatility of this compound make it an attractive choice for high-throughput screening campaigns. Researchers can rapidly generate diverse peptide libraries by varying the sequence and modifications, accelerating the discovery of lead compounds with potential therapeutic value.

The stability and reactivity of N-BOC-DL-serine methyl ester have also been extensively studied. It is generally stable under standard laboratory conditions but can be sensitive to strong acids and bases. Proper handling and storage are crucial to maintain its integrity and ensure consistent performance in synthetic reactions. Additionally, the compound is soluble in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), facilitating its use in various chemical processes.

In conclusion, N-BOC-DL-serine methyl ester (CAS No. 69942-12-7) is a valuable reagent in chemical and pharmaceutical research due to its unique properties and wide-ranging applications. Its role in peptide synthesis, drug discovery, and combinatorial chemistry underscores its importance as a fundamental building block in modern chemistry. As research continues to advance, the potential uses of this compound are likely to expand, contributing to new discoveries and innovations in the field.